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Compound of Interest

Compound Name: Bismuth acetate

Cat. No.: B1580594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of bismuth acetate, detailing its chemical

properties, structure, synthesis, and applications relevant to the scientific community.

Introduction
Bismuth (III) acetate, a white crystalline solid, is a key compound in the field of inorganic and

medicinal chemistry.[1] It serves as a versatile precursor for the synthesis of various bismuth-

based materials and pharmaceuticals, valued for its low toxicity and biocompatibility.[1] Its

applications span from catalysis in organic synthesis to the development of therapeutic agents

for gastrointestinal disorders.[1][2] Bismuth compounds have a long history in medicine,

particularly for treating gastrointestinal ailments, and are now being explored for broader anti-

microbial and anti-cancer properties.[3]

Chemical Formula and Structure
Bismuth acetate is a coordination complex with the chemical formula Bi(C₂H₃O₂)₃ or

Bi(CH₃COO)₃.[4] Its systematic IUPAC name is bismuth(3+) triacetate.[4]

The structure of bismuth(III) acetate is a molecular compound where the bismuth atom is

bound to six oxygen ligands from the three acetate groups, forming a distorted polyhedral

sphere.[4] X-ray crystallography studies have revealed that the acetate ligands bind

asymmetrically.[4] Three Bi-O bonds have an approximate length of 2.3 Å, while the other three

are longer, around 2.6 Å.[4] This asymmetry is influenced by a stereochemically active lone pair

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1580594?utm_src=pdf-interest
https://www.benchchem.com/product/b1580594?utm_src=pdf-body
https://www.chemimpex.com/products/30558
https://www.chemimpex.com/products/30558
https://www.chemimpex.com/products/30558
https://chemiis.com/product/bismuth-acetate/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271281/
https://www.benchchem.com/product/b1580594?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bismuth(III)_acetate
https://en.wikipedia.org/wiki/Bismuth(III)_acetate
https://en.wikipedia.org/wiki/Bismuth(III)_acetate
https://en.wikipedia.org/wiki/Bismuth(III)_acetate
https://en.wikipedia.org/wiki/Bismuth(III)_acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of electrons on the bismuth atom, which occupies a significant portion of the coordination

sphere.[4]

Physicochemical Properties
The key quantitative properties of bismuth acetate are summarized in the table below for easy

reference.

Property Value

Molecular Formula C₆H₉BiO₆[5]

Molecular Weight 386.11 g/mol [5]

CAS Number 22306-37-2[5]

Appearance White crystals or powder[4][6]

Density 2.765 g/cm³[4]

Solubility Soluble in acetic acid; hydrolyzes in water.[4][6]

Bi-O Bond Lengths ~2.3 Å (x3) and ~2.6 Å (x3)[4]

Experimental Protocols
Synthesis of High-Purity Bismuth Acetate
This protocol describes a common method for synthesizing bismuth acetate from bismuth

oxide, which can be performed under conventional laboratory conditions without requiring an

inert atmosphere.[7]

Materials:

Bismuth (III) oxide (Bi₂O₃)

Glacial acetic acid (CH₃COOH)

Acetic anhydride ((CH₃CO)₂O)

Ethyl acetate (CH₃COOC₂H₅)
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Procedure:

Reaction Setup: In a suitable reaction vessel, combine 50g of bismuth oxide with a mixture

of 100 mL of glacial acetic acid and 20 mL of acetic anhydride.[7][8]

Reflux: Heat the mixture to reflux at a temperature of approximately 150°C.[7][8] Continue

heating until all the bismuth oxide has completely dissolved. The reaction time is typically

between 1.5 to 2 hours.[7]

Crystallization: After the reaction is complete, cool the solution to allow for the precipitation of

solid bismuth acetate.[7][8]

Filtration: Collect the precipitated solid by filtration.[7][8]

Recrystallization (Purification): Dissolve the collected crude solid in 100 mL of fresh glacial

acetic acid, heating to 100°C.[7][8] Allow the solution to cool again to form purified crystals.

[7][8]

Washing and Drying: Filter the recrystallized product and wash the crystals with ethyl

acetate.[7][8] Dry the final product under a vacuum to yield high-purity bismuth acetate.[7]

[8] A typical yield for this process is approximately 99.3%.[8]

Visualization of Synthesis Workflow
The following diagram illustrates the key steps in the synthesis and purification of bismuth
acetate.
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Caption: Workflow for the synthesis of bismuth acetate.
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Applications in Research and Drug Development
Bismuth acetate is a compound of significant interest to the scientific community due to its

diverse applications.

Catalysis: It serves as an effective and environmentally friendly catalyst in various organic

synthesis reactions.[1] For instance, it has been used for the ring-opening polymerization of

glycolide and as a catalyst for the sequential protodeboronation of di- and triborylated

indoles, offering a safe and inexpensive alternative to palladium or iridium catalysts.[6][9]

Pharmaceutical Applications: Bismuth compounds are widely used in medications for

gastrointestinal disorders.[1][3] Bismuth acetate's properties are leveraged to reduce

inflammation and promote healing in the gastrointestinal tract.[1] It is a precursor in the

development of drugs used to treat conditions like diarrhea, peptic ulcers, and infections

caused by H. pylori.[3][10]

Antimicrobial and Anticancer Research: Bismuth acetate and other bismuth compounds

have demonstrated broad antimicrobial properties.[10] There is ongoing research into their

potential as anticancer agents.[10][11] Studies have explored the cytotoxic effects of various

bismuth compounds on cancer cell lines, suggesting that they can induce apoptotic

pathways and inhibit signaling pathways crucial for cancer cell survival.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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